Cas no 1431967-95-1 (4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride)

• Product Name: 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride
• CAS No: 1431967-95-1
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 4700197
• Update Time: 2025-11-01

4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzene-1,4-diamine hydrochloride
• 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride

• Inchi： 1S/C12H16N4.ClH/c1-15(8-10-7-14-16(2)9-10)12-5-3-11(13)4-6-12;/h3-7,9H,8,13H2,1-2H3;1H
• InChI Key： CIZQROJQMRGARU-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C1C=CC(=CC=1)N)CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 47.1

Additional information on 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride

Introduction to 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride (CAS No. 1431967-95-1)

The compound 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride, identified by the CAS number 1431967-95-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. Its molecular framework incorporates a benzene ring diaminated at both positions 1 and 4, with a methyl substituent at the 4-N position and a 1-methylpyrazol-4-ylmethyl group at the other N position. Such a structural configuration suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. The presence of both pyrazole and benzene rings in this molecule suggests potential binding affinities with enzymes and receptors involved in various metabolic pathways. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methyl group at the N position of the pyrazole ring may enhance solubility and bioavailability, while the diaminated benzene core could facilitate multiple hydrogen bonding interactions with biological targets.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The compound 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride exemplifies this principle through its multifaceted structural features. The diaminated benzene ring provides two potential sites for interaction with biological targets, while the pyrazole moiety introduces additional binding opportunities. This dual functionality makes it an intriguing candidate for further exploration in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The structural features of 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride suggest that it may interact with ATP-binding pockets of kinases, thereby modulating their activity. Preliminary computational studies have indicated that this compound could exhibit inhibitory effects on several kinases, making it a promising lead for further pharmacological investigation.

Additionally, the hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulation development and bioavailability studies. Solubility is a key factor in drug delivery systems, as it directly impacts absorption rates and therapeutic efficacy. The hydrochloride form also ensures stability under various storage conditions, making it suitable for industrial-scale production and clinical trials.

The synthesis of 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods include palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis due to their efficiency and selectivity. The use of such techniques underscores the compound's suitability for industrial-scale production.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The ability to selectively target malignant cells while minimizing toxicity to healthy cells is a critical criterion for any potential therapeutic agent. Further research is needed to elucidate the exact mechanisms of action and to identify any off-target effects.

The development of new drugs is often hampered by issues such as drug resistance and adverse side effects. The unique structure of 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride offers hope that it may circumvent these challenges by interacting with novel binding sites or through mechanisms not yet fully understood. As research progresses, additional insights into its pharmacological profile will be gained through both experimental and computational approaches.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. The study of compounds like 4-N-Methyl-4-N-[(1-methylpyrazol-4-yl)methyl]benzene-1,4-diamine;hydrochloride relies on interdisciplinary approaches that integrate synthetic chemistry, computational modeling, pharmacology, and bioinformatics. Such collaborations accelerate the discovery process and enhance the likelihood of successful therapeutic outcomes.

The future prospects for this compound are bright given its unique structural features and preliminary pharmacological activity. As more data becomes available from ongoing studies, its potential applications will become clearer. Whether it emerges as a lead compound for a new therapeutic class or serves as a scaffold for further derivatization remains to be seen. However, its current status as an active area of research underscores its importance in advancing pharmaceutical science.